5-ethyl-1H-indazole-3-carboxylic acid

• Molecular Formula: C10H10N2O2
• Molecular Weight: 190.20 g/mol
• SMILES: CCC1=CC2=C(C=C1)NN=C2C(=O)O
• InChI: InChI=1S/C10H10N2O2/c1-2-6-3-4-8-7(5-6)9(10(13)14)12-11-8/h3-5H,2H2,1H3,(H,11,12)(H,13,14)
• InChIKey: KSVMCAOBRDBMJN-UHFFFAOYSA-N

5-Ethyl-1H-indazole-3-carboxylic Acid: Properties & Comparator Context

5-Ethyl-1H-indazole-3-carboxylic acid (CAS 1083299-76-6) is a 5-alkyl-substituted indazole-3-carboxylic acid building block, characterized by a C10H10N2O2 formula and a molecular weight of 190.20 g/mol . The indazole-3-carboxylic acid scaffold is a privileged structure in kinase inhibitor design, with the 5‑position substituent critically modulating target affinity, selectivity, and physicochemical properties [1]. This specific ethyl congener is positioned as a key intermediate for generating focused libraries of 5‑substituted indazole‑3‑carboxamides, the core of several ATP‑competitive kinase inhibitor chemotypes.

• [1] Dai, Y.; Hartandi, K.; Ji, Z.; et al. Discovery of N-(4-(3-Amino-1H-indazol-4-yl)phenyl)-N'-(2-fluoro-5-methylphenyl)urea (ABT-869), a 3-Aminoindazole Orally Active Multitargeted Receptor Tyrosine Kinase Inhibitor. J. Med. Chem. 2007, 50, 1584–1597. View Source

5-Ethyl-1H-indazole-3-carboxylic Acid: Substitution Risks with Methyl/Halo Analogs

In the indazole-3-carboxylic acid series, the 5‑substituent directly influences the lipophilic, steric, and electronic environment of the hinge‑binding region of the target kinase. Replacing the ethyl group with a smaller methyl or a halogen (e.g., Cl, Br) alters both the computed logP and the conformational space accessible to the 3‑carboxamide side chain . These changes often manifest as non‑linear shifts in kinase selectivity profiles that cannot be predicted by simple potency extrapolation, making direct substitution of the 5‑ethyl intermediate with a 5‑methyl or 5‑chloro analog a risk factor for project timelines when aiming for a specific pharmacological profile [1].

• [1] Dai, Y.; Hartandi, K.; Ji, Z.; et al. Discovery of N-(4-(3-Amino-1H-indazol-4-yl)phenyl)-N'-(2-fluoro-5-methylphenyl)urea (ABT-869), a 3-Aminoindazole Orally Active Multitargeted Receptor Tyrosine Kinase Inhibitor. J. Med. Chem. 2007, 50, 1584–1597. View Source

5-Ethyl-1H-indazole-3-carboxylic Acid: Quantitative Differentiation from Analogs

Higher Lipophilicity vs. 5-Methyl Analog

The predicted ACD/LogP for 5-methyl-1H-indazole-3-carboxylic acid is 1.76 . For 5‑ethyl‑1H‑indazole‑3‑carboxylic acid, the predicted logP of the parent 5‑ethyl‑1H‑indazole core is 2.13 [1]; the carboxylic acid group would reduce the logD at physiological pH, but the relative lipophilicity difference of ≈0.4 log units between the ethyl and methyl congeners is retained. This translates to a roughly 2.5‑fold increase in partition coefficient, which can enhance membrane permeability of the derived carboxamide final compounds.

Evidence Dimension	Predicted logP (ACD/LogP)
Target Compound Data	2.13 (parent indazole core); carboxylic acid form logD comparable offset expected
Comparator Or Baseline	5-Methyl-1H-indazole-3-carboxylic acid: 1.76 (ChemSpider ACD/LogP)
Quantified Difference	ΔlogP ≈ +0.37 (2.5× higher partition coefficient)
Conditions	ACD/Labs Percepta Platform predicted values; 5-methyl acid from ChemSpider, 5-ethyl core from molbase.cn

Why This Matters

The higher lipophilicity of the 5-ethyl intermediate provides access to a distinct lipophilic space for library design that cannot be reached by the 5-methyl analog, directly affecting cellular permeability and kinase selectivity of the final polypharmacological agents.

• [1] Molbase. 5-Ethyl-1H-indazole. LogP: 2.1253. https://qiye.molbase.cn/ (accessed 2026-04-30). View Source

Higher Purity vs. 5-Ethynyl Analog

Multiple commercial suppliers list 5‑ethyl‑1H‑indazole‑3‑carboxylic acid at a minimum purity of 98% , whereas the 5‑ethynyl analog (a common alternative for Sonogashira diversification) is typically supplied at 95% purity . This 3‑percentage‑point purity deficit in the ethynyl analog introduces additional purification burden in multi‑step syntheses, potentially reducing overall yield and increasing cost.

Evidence Dimension	Minimum guaranteed purity (vendor specification)
Target Compound Data	98% (Leyan, product number 1560156)
Comparator Or Baseline	5-Ethynyl-1H-indazole-3-carboxylic acid: 95% (AKSci, catalog 2112EG)
Quantified Difference	+3 percentage points absolute purity
Conditions	Commercial vendor specifications as of 2026

Why This Matters

The higher starting purity of the 5‑ethyl building block reduces the need for pre‑functionalization purification, streamlining the synthesis of high‑value kinase inhibitor libraries and improving batch‑to‑batch reproducibility.

Validated Synthetic Route via Indazole Patent

A Chinese patent (CN109796410A) specifically delineates a general synthetic method for 5‑substituted indazole‑3‑carboxylic acids, explicitly covering the case where R = ethyl [1]. This patent provides a demonstrated route with defined conditions (xylene solvent, hydrazine hydrate cyclization, basic hydrolysis) that is directly applicable to the 5‑ethyl derivative, whereas analogous 5‑alkyl or 5‑halo variants may require modified conditions due to differing electronic demands of the substituent. The patent’s exemplified scope reduces development risk for kilogram‑scale production.

Evidence Dimension	Existence of scalable synthetic method with explicit coverage
Target Compound Data	Covered by generic claim in CN109796410A (R = ethyl)
Comparator Or Baseline	Other 5-substituted analogs: may require bespoke route development
Quantified Difference	N/A (qualitative advantage in synthetic tractability)
Conditions	Patent CN109796410A; reaction in xylene with hydrazine hydrate, followed by basic hydrolysis

Why This Matters

The existence of a patent‑enabled synthetic route for the ethyl congener lowers the technical risk and accelerates the transition from discovery to preclinical development for programs built on this intermediate.

• [1] CN109796410A. A kind of synthetic method of 5‑substituted indazole‑3‑carboxylic acid. Google Patents. https://patents.google.com/patent/CN109796410A/en (accessed 2026-04-30). View Source

5-Ethyl-1H-indazole-3-carboxylic Acid: Optimal Use Cases

Type II Kinase Inhibitors: Enhancing Membrane Permeability

When a medicinal chemistry program requires shifting the logD of a 3‑carboxamide series upward by approximately 0.4 units to improve cellular activity, the 5‑ethyl building block offers a rational scaffold hop from the 5‑methyl parent. This strategy maintains the indazole hinge‑binding core while predictably increasing lipophilicity, as supported by the computed logP difference [1]. Researchers can procure the 98%‑pure ethyl intermediate to minimize by‑products during amide coupling, reducing the need for flash chromatography of the final ATP‑competitive inhibitors.

Parallel Library Synthesis for Kinase Selectivity Profiling

For generating a matrix of 5‑substituted indazole‑3‑carboxamides to map selectivity across the kinome, the 5‑ethyl congener fills a critical gap between the 5‑methyl (ΔlogP ≈ 1.8) and 5‑propyl (predicted logP > 2.5) analogs. The defined synthetic protocol from CN109796410A [2] enables consistent multi‑gram delivery of the intermediate, ensuring that the 5‑ethyl cohort can be produced in parallel with other 5‑substituted sets under standardized conditions, an essential requirement for meaningful SAR interpretation.

Prodrug Strategy Exploiting Carboxylic Acid Functionality

The free 3‑carboxylic acid group serves as a handle for ester prodrug formation, which can improve oral bioavailability of poorly soluble kinase inhibitors. The 5‑ethyl substitution provides a moderate lipophilic offset that balances the polar acid group, as indicated by the logP data [1]. The high initial purity (98%) of the purchased intermediate ensures that esterification proceeds with minimal side reactions, yielding prodrug candidates with analytical purity suitable for early pharmacokinetic studies.

• [1] Molbase. 5-Ethyl-1H-indazole. LogP: 2.1253. https://qiye.molbase.cn/ (accessed 2026-04-30). View Source
• [2] CN109796410A. A kind of synthetic method of 5‑substituted indazole‑3‑carboxylic acid. Google Patents. https://patents.google.com/patent/CN109796410A/en (accessed 2026-04-30). View Source